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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644

For Immediate Implementation: This document provides critical safety and logistical information
for researchers, scientists, and drug development professionals working with glycolonitrile.
Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Glycolonitrile is a versatile chemical intermediate; however, it is also an extremely hazardous
substance that can be fatal if inhaled, ingested, or absorbed through the skin.[1] It readily
decomposes into formaldehyde and hydrogen cyanide, posing a significant toxicological risk.[1]
This guide outlines the necessary personal protective equipment (PPE), handling procedures,
and disposal plans to mitigate these risks effectively.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling glycolonitrile. The following
table summarizes the required equipment.
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PPE Category Specifications

Wear solvent-resistant gloves.[2] While specific
breakthrough times for glycolonitrile are not
) readily available, butyl rubber or neoprene
Hand Protection _
gloves are generally recommended for handling
highly corrosive and toxic chemicals.[3] Always

use double gloving.

Indirect-vent, impact, and splash-resistant

goggles are required.[2] A face shield must be
Eye and Face Protection worn in conjunction with goggles to provide

maximum protection against splashes and

vapors.[2]

A NIOSH-approved supplied-air respirator with a
full facepiece operated in a pressure-demand or
other positive-pressure mode is necessary for

Respiratory Protection any potential exposure over 2 ppm.[2] For
higher concentrations, an auxiliary self-
contained breathing apparatus (SCBA) is
required.[4]

A chemically resistant suit or coveralls, along
with chemical-resistant boots, should be worn to

Protective Clothing prevent skin contact.[2][5] All protective clothing
must be clean and put on before beginning
work.[2]

Occupational Exposure Limits

Adherence to established exposure limits is a critical component of safe handling. The National
Institute for Occupational Safety and Health (NIOSH) has established a recommended
exposure limit (REL) for glycolonitrile.
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Organization Exposure Limit
NIOSH Ceiling: 2 ppm (5 mg/m3)[1][4]
OSHA PEL: Not established[1][4]

Procedural Workflow for Handling Glycolonitrile

The following diagram outlines the essential steps for safely handling glycolonitrile from

preparation to post-handling procedures.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Glycolonitrile
https://www.cdc.gov/niosh/npg/npgd0304.html
https://en.wikipedia.org/wiki/Glycolonitrile
https://www.cdc.gov/niosh/npg/npgd0304.html
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6354644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Pre-Handling Preparations

Don Appropriate PPE

:

Prepare Well-Ventilated Work Area (Fume Hood)

:

nsure Emergency Equipment is Accessible (Eyewash, Shower, First Aid)

:

Gather All Necessary Materials and Reagents

m

Handling lecolonitrile

Carefully Transfer Glycolonitrile

:

Perform Experimental Procedures

:

Continuously Monitor for Leaks or Spills

Post-Handling Procedures

Decontaminate Work Surfaces

:

Segregate and Label Waste

:

Doff PPE in Designated Area

:

Wash Hands and Exposed Skin Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling glycolonitrile.
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Detailed Experimental Protocols

Handling and Transfer:

» Preparation: Before handling, ensure the work area, preferably a certified chemical fume
hood, is clean and uncluttered. Verify that the fume hood is functioning correctly.

e Personal Protective Equipment: Don all required PPE as outlined in the table above. Ensure

gloves are inspected for any signs of degradation before use.

o Transfer: Use a chemically resistant syringe or a cannula for transferring glycolonitrile to
minimize the risk of spills and vapor release. Avoid pouring directly from the container.

o Containment: All work with glycolonitrile must be conducted within a secondary
containment tray to control any potential spills.

Emergency Procedures:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4] Seek immediate medical attention.

e Eye Contact: Immediately irrigate the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.[4] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide
artificial respiration (do not use mouth-to-mouth).[5][6] Seek immediate medical attention.

o Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent such as

vermiculite or sand.[2] Place the absorbed material into a sealed, labeled container for
hazardous waste disposal. Ventilate the area thoroughly. For large spills, contact your
institution's environmental health and safety department immediately.

Disposal Plan

Glycolonitrile and any materials contaminated with it are considered hazardous waste and
must be disposed of accordingly.
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+ Waste Segregation: All glycolonitrile waste, including empty containers, contaminated PPE,
and absorbent materials, must be collected in separate, clearly labeled, and sealed
containers.

o Labeling: Waste containers must be labeled with "Hazardous Waste," the full chemical name
"Glycolonitrile,” and the associated hazards (e.g., "Toxic," "Flammable").

+ Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Disposal: Arrange for the disposal of hazardous waste through your institution's certified
hazardous waste management provider. Do not attempt to dispose of glycolonitrile down
the drain or in regular trash.

Hierarchy of Controls

To minimize the risk of exposure to glycolonitrile, a hierarchy of controls should be
implemented. This approach prioritizes the most effective control measures.

Elimination/Substitution

(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood, Glove Box)

Administrative Controls
(e.g., Standard Operating Procedures, Training)

east Effective

Personal Protective Equipment (PPE)
(e.g., Gloves, Respirator, Goggles)
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Caption: Hierarchy of controls for managing glycolonitrile exposure.

By implementing these comprehensive safety and handling protocols, researchers can
effectively mitigate the risks associated with glycolonitrile and ensure a safe and productive
laboratory environment. Continuous vigilance and a commitment to safety are paramount when
working with this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b6354644?utm_src=pdf-body-img
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Glycolonitrile
https://nj.gov/health/eoh/rtkweb/documents/fs/0962.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.cdc.gov/niosh/npg/npgd0304.html
https://www.cdc.gov/niosh/docs/2005-149/pdfs/2005-149.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/product/b6354644#personal-protective-equipment-for-handling-glycolonitrile
https://www.benchchem.com/product/b6354644#personal-protective-equipment-for-handling-glycolonitrile
https://www.benchchem.com/product/b6354644#personal-protective-equipment-for-handling-glycolonitrile
https://www.benchchem.com/product/b6354644#personal-protective-equipment-for-handling-glycolonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6354644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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